Cas no 917981-35-2 (1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]-)

1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]- structure
917981-35-2 structure
Product Name:1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]-
CAS No:917981-35-2
MF:C43H38N2O2
MW:614.774031162262
CID:780404
PubChem ID:58789494
Update Time:2025-04-19

1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]-
    • 1,3-bis[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]propane-1,3-dione
    • DTXSID00730097
    • 1,3-Bis{4-[bis(4-methylphenyl)amino]phenyl}propane-1,3-dione
    • SCHEMBL14186126
    • 917981-35-2
    • Inchi: 1S/C43H38N2O2/c1-30-5-17-36(18-6-30)44(37-19-7-31(2)8-20-37)40-25-13-34(14-26-40)42(46)29-43(47)35-15-27-41(28-16-35)45(38-21-9-32(3)10-22-38)39-23-11-33(4)12-24-39/h5-28H,29H2,1-4H3
    • InChI Key: RYCPTJLNIWYSSL-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)=O)C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 614.293328459g/mol
  • Monoisotopic Mass: 614.293328459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 10
  • Complexity: 842
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.1
  • Topological Polar Surface Area: 40.6Ų
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